Cas no 608517-17-5 (Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate)

Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate is a versatile pyrimidine derivative characterized by its trifluoromethyl and ester functional groups. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical applications. The methyl ester moiety provides a reactive site for further derivatization, enabling the synthesis of amides, acids, or other functionalized intermediates. This compound is particularly useful as a building block in the development of pharmaceuticals, such as kinase inhibitors or antiviral agents, due to its electron-withdrawing properties and ability to modulate bioactivity. Its high purity and well-defined structure ensure consistent performance in synthetic routes. The compound is typically supplied as a crystalline solid with good solubility in common organic solvents, facilitating its use in various reaction conditions.

Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate structure

608517-17-5 structure

Product Name:Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate

CAS No:608517-17-5

MF:C₇H₅F₃N₂O₂

MW:206.122011899948

MDL:MFCD11053753

CID:1083606

Update Time:2025-07-02

Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
- Methyl 2-(trifluoromethyl)-5-pyrimidinecarboxylate
- MDL： MFCD11053753
- Inchi： 1S/C7H5F3N2O2/c1-14-5(13)4-2-11-6(12-3-4)7(8,9)10/h2-3H,1H3
- InChI Key： CEPDGVKMMGJWOH-UHFFFAOYSA-N
- SMILES： FC(C1N=CC(C(=O)OC)=CN=1)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3

Methyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Pricemore >>

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